Cas no 1132647-39-2 (2-azido-1-(piperidin-1-yl)ethan-1-one)

• Product Name: 2-azido-1-(piperidin-1-yl)ethan-1-one
• CAS No: 1132647-39-2
• MF: C₇H₁₂N₄O
• MW: 168.196380615234
• CID: 4465380
• PubChem ID: 61375525
• Update Time: 2025-07-21

2-azido-1-(piperidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-azido-1-(1-piperidinyl)-
• 2-azido-1-(piperidin-1-yl)ethan-1-one
• HVB64739
• 1132647-39-2
• AKOS010633360
• 2-azido-1-piperidin-1-ylethanone
• G27763
• F2157-0507
• EN300-115709

• Inchi： 1S/C7H12N4O/c8-10-9-6-7(12)11-4-2-1-3-5-11/h1-6H2
• InChI Key： VLKMRAIOOAUYJW-UHFFFAOYSA-N
• SMILES： C(N1CCCCC1)(=O)CN=[N+]=[N-]

Computed Properties

• Exact Mass: 168.10111102Da
• Monoisotopic Mass: 168.10111102Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 34.7Ų

Additional information on 2-azido-1-(piperidin-1-yl)ethan-1-one

Recent Advances in the Application of 2-azido-1-(piperidin-1-yl)ethan-1-one (CAS: 1132647-39-2) in Chemical Biology and Pharmaceutical Research

The compound 2-azido-1-(piperidin-1-yl)ethan-1-one (CAS: 1132647-39-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery and development. This briefing provides an overview of the latest research findings related to this compound, focusing on its synthesis, biological activity, and emerging applications in medicinal chemistry.

Recent studies have highlighted the utility of 2-azido-1-(piperidin-1-yl)ethan-1-one as a key intermediate in the synthesis of novel bioactive molecules. Its azido group enables efficient participation in click chemistry reactions, particularly copper-catalyzed azide-alkyne cycloaddition (CuAAC), which has become a cornerstone in bioconjugation and drug design. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its successful application in the development of targeted protein degraders, showcasing its potential in PROTAC (Proteolysis Targeting Chimera) technology.

Pharmacological investigations have revealed interesting properties of derivatives synthesized from this compound. Research conducted at several academic institutions has shown that piperidine-containing analogs exhibit promising activity against neurological targets, with particular relevance to neurodegenerative diseases. The structural flexibility of 2-azido-1-(piperidin-1-yl)ethan-1-one allows for diverse modifications that can fine-tune pharmacokinetic properties while maintaining biological activity.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production process of 2-azido-1-(piperidin-1-yl)ethan-1-one to improve yield and purity. A 2024 patent application describes an improved synthetic route that reduces hazardous byproducts while maintaining high efficiency, addressing previous challenges in large-scale production. These developments are particularly significant as demand for this compound increases in both academic and industrial settings.

Safety and toxicological assessments of 2-azido-1-(piperidin-1-yl)ethan-1-one have been the subject of recent regulatory evaluations. While the compound itself shows moderate reactivity, proper handling protocols have been established to mitigate potential risks associated with azide-containing compounds. These safety considerations are crucial as the compound moves toward broader application in pharmaceutical development pipelines.

Looking forward, researchers anticipate expanding applications of 2-azido-1-(piperidin-1-yl)ethan-1-one in areas such as antibody-drug conjugates (ADCs) and chemical probe development. Its unique combination of reactivity and structural features positions it as a valuable building block in modern drug discovery efforts. Ongoing clinical trials incorporating derivatives of this compound are expected to provide valuable data on its therapeutic potential in the coming years.